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Compound of Interest

Compound Name:
Phenylmethyl N-(8-

bromooctyl)carbamate

Cat. No.: B15602226 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical waste is paramount to ensuring laboratory safety and

environmental protection. Phenylmethyl N-(8-bromooctyl)carbamate, as a member of the

carbamate and brominated organic compound families, requires specific handling and disposal

procedures. This guide provides essential, step-by-step instructions for its proper disposal,

grounded in established safety protocols for these chemical classes.

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for Phenylmethyl N-(8-
bromooctyl)carbamate. The following procedures are based on the general hazards

associated with carbamates and brominated organic compounds. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines and

regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are equipped with the appropriate Personal

Protective Equipment (PPE). All handling of Phenylmethyl N-(8-bromooctyl)carbamate and

its waste should be conducted in a well-ventilated chemical fume hood.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).
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Eye Protection: Safety goggles or a face shield.

Lab Coat: A flame-resistant lab coat should be worn at all times.

In the event of a spill, treat it with an inert absorbent material, place the contaminated material

in a sealed container, and dispose of it as hazardous waste.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Classify Phenylmethyl N-(8-bromooctyl)carbamate waste as halogenated organic

waste.

Use a dedicated, properly labeled waste container. The label should clearly state

"Halogenated Organic Waste" and list the full chemical name: "Phenylmethyl N-(8-
bromooctyl)carbamate".[1]

Crucially, do not mix this waste with non-halogenated organic waste, acids, bases, or

oxidizing agents.[1][2] Co-mingling can create hazardous reactions and complicate the

disposal process.

Waste Collection and Storage:

Collect all waste, including contaminated consumables (e.g., pipette tips, absorbent pads),

in a chemically compatible container with a secure lid.

Store the sealed waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated, away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for hazardous waste.

Provide them with a complete and accurate description of the waste contents.

Representative Hazard Data
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The following table contains data for Butyl Carbamate, a related carbamate compound. This

information is illustrative and should be used to infer the potential hazards of Phenylmethyl N-
(8-bromooctyl)carbamate in the absence of specific data.

Hazard Category Data for Butyl Carbamate (CAS: 592-35-8)

Acute Toxicity Harmful if swallowed.

Skin Corrosion/Irritation May cause an allergic skin reaction.

Serious Eye Damage/Irritation Causes serious eye damage.

Environmental Hazards Carbamates can be toxic to aquatic life.[3]

Incompatible Materials Strong oxidizing agents.[2]

This data is for a representative compound and may not fully reflect the properties of

Phenylmethyl N-(8-bromooctyl)carbamate.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

Phenylmethyl N-(8-bromooctyl)carbamate.
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Disposal workflow for Phenylmethyl N-(8-bromooctyl)carbamate.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Phenylmethyl N-(8-bromooctyl)carbamate,

minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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